Cas no 2680712-79-0 (benzyl N-(5-bromo-6-fluoropyridin-2-yl)methylcarbamate)

• Product Name: benzyl N-(5-bromo-6-fluoropyridin-2-yl)methylcarbamate
• CAS No: 2680712-79-0
• MF: C₁₄H₁₂BrFN₂O₂
• MW: 339.159686088562
• CID: 5622109
• PubChem ID: 165922540
• Update Time: 2025-11-03

benzyl N-(5-bromo-6-fluoropyridin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296793
• benzyl N-[(5-bromo-6-fluoropyridin-2-yl)methyl]carbamate
• 2680712-79-0
• benzyl N-(5-bromo-6-fluoropyridin-2-yl)methylcarbamate

• Inchi： 1S/C14H12BrFN2O2/c15-12-7-6-11(18-13(12)16)8-17-14(19)20-9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,17,19)
• InChI Key： OJOABKVMASUYJA-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1)CNC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 338.00662g/mol
• Monoisotopic Mass: 338.00662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(5-bromo-6-fluoropyridin-2-yl)methylcarbamate

Benzyl N-(5-bromo-6-fluoropyridin-2-yl)methylcarbamate (CAS No. 2680712-79-0)

Benzyl N-(5-bromo-6-fluoropyridin-2-yl)methylcarbamate, with the CAS number 2680712-79-0, is a highly specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which incorporates a benzyl group, a pyridine ring, and functional groups such as bromo and fluoro substituents. These features make it a versatile molecule with potential applications in various industries.

The molecular structure of benzyl N-(5-bromo-6-fluoropyridin-2-yl)methylcarbamate is intriguing. The pyridine ring, a six-membered aromatic ring with one nitrogen atom, serves as the central framework of the molecule. The bromine and fluorine substituents are strategically positioned at the 5th and 6th positions of the pyridine ring, respectively, while the benzyl group is attached to the nitrogen atom at the 2nd position. This arrangement not only enhances the molecule's stability but also imparts unique electronic properties that are critical for its intended applications.

Recent studies have highlighted the potential of this compound in agricultural chemistry as a component in pesticides and herbicides. The bromine and fluorine substituents contribute to its high reactivity, making it effective in disrupting target enzymes in pests and weeds. Additionally, its benzyl group enhances its lipophilicity, allowing for better absorption into plant tissues. Researchers have reported promising results in field trials, where this compound demonstrated high efficacy against common agricultural pests without causing significant harm to non-target species.

In the pharmaceutical industry, benzyl N-(5-bromo-6-fluoropyridin-2-yl)methylcarbamate has shown potential as a lead compound for drug development. Its structure allows for easy modification, enabling researchers to explore various analogs with improved bioavailability and efficacy. For instance, recent studies have focused on modifying the benzyl group to enhance solubility and reduce toxicity. These efforts have led to several promising candidates for treating conditions such as cancer and infectious diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the pyridine derivative with bromine and fluorine substituents, followed by coupling with the benzyl group via a carbamate linkage. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards.

From an environmental perspective, understanding the degradation pathways of benzyl N-(5-bromo-6-fluoropyridin-2-yl)methylcarbamate is crucial for assessing its environmental impact. Studies have shown that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in soil and water systems. However, further research is needed to evaluate its long-term effects on ecosystems and develop strategies for minimizing environmental risks.

In conclusion, benzyl N-(5-bromo-6-fluoropyridin-2-yl)methylcarbamate (CAS No. 2680712-79) is a versatile compound with significant potential in multiple industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for addressing challenges in agriculture and medicine. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.